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Compound of Interest

Compound Name: BX048

Cat. No.: B15554237 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment extends to the proper disposal of all materials, including powerful rare-earth

magnets like the BX048. While not a chemical hazard, the BX048, a Grade N42 Neodymium

(NdFeB) magnet, presents significant physical and magnetic risks that necessitate specific

handling and disposal protocols. Adherence to these procedures is crucial to prevent personal

injury and damage to sensitive electronic equipment.

Understanding the Hazards
Neodymium magnets are exceptionally strong and can cause serious injury if mishandled.[1][2]

[3][4] The primary hazards include:

Crushing and Pinching: The immense attractive force between magnets, or between a

magnet and a ferrous surface, can cause severe pinching of skin and fingers, potentially

leading to blood blisters, cuts, or even broken bones.[1][2][3]

Chipping and Shattering: These magnets are brittle. If allowed to slam together, they can

shatter, sending sharp, high-velocity fragments into the air, which pose a serious risk of eye

injury.[1][2][5]

Magnetic Interference: The strong magnetic field can damage or disrupt the functioning of

electronic devices, including pacemakers, credit cards, and other magnetic storage media.[1]

[3][4] A safe distance of at least 20cm is recommended for such items.[1][2]
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Ingestion Hazard: Small magnets pose a severe health risk if swallowed, particularly by

children.[1][2][3][4] If multiple magnets are ingested, they can attract each other through

intestinal walls, causing life-threatening complications.[1][2][3]

Flammability of Dust: Dust or powder from a neodymium magnet is highly flammable.[5]

Quantitative Data: BX048 Physical and Magnetic
Properties
For clarity and easy reference, the key quantitative specifications of the BX048 magnet are

summarized in the table below.

Property Value

Material Grade N42 Neodymium (NdFeB)

Coating Nickel Plated

Dimensions 1" x 1/4" x 1/2"

Pull Force Approximately 18.71 lbs

Step-by-Step Disposal Procedures
Proper disposal of BX048 magnets is essential to mitigate risks and ensure environmental

responsibility. Simply discarding them in regular trash is not advised due to their powerful

magnetic field.[6]

1. Personal Protective Equipment (PPE):

Always wear protective gloves to prevent pinching injuries.[2][3]

Wear safety glasses or goggles to protect your eyes from potential shattering.[1][5]

2. Secure and Label for Disposal:

If the magnet is to be disposed of, it should be clearly labeled as "Scrap Magnet" in a

dedicated container to avoid accidental misuse.[7]
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Store in a safe, dry, and well-ventilated area away from incompatible materials.[7]

3. Disposal Options:

Recycling (Recommended): The most environmentally friendly option is to recycle the

magnet. Neodymium magnets contain valuable rare-earth elements.[8]

Contact specialized electronic waste (e-waste) recycling facilities in your area, as many
accept neodymium magnets.[6][8]
Some magnet manufacturers or suppliers may have take-back or recycling programs.[6]

Return to Manufacturer: Inquire with the original supplier about the possibility of returning the

magnet for reuse or proper disposal.

Professional Disposal Service: Engage a licensed waste disposal service that is equipped to

handle and dispose of strong magnets.[6][7]

Landfill Disposal (If no other option is available):

Federal regulations may require that strong permanent magnets be thermally
demagnetized by heating them to their Curie point (around 176°F for neodymium
magnets) before disposal. This process should only be performed by professionals.[6][9]
[10]
To prevent the magnet from adhering to metallic surfaces in waste collection vehicles or at
the landfill, it must be shielded. Place the magnet inside a sturdy steel container.[6][10]
The container should be significantly larger than the magnet to create distance and
weaken the external magnetic field.

4. Transportation for Disposal:

When shipping magnets for disposal or recycling, they are considered "dangerous goods" for

air transport by the International Air Transport Association (IATA).[11][12][13]

Proper shielding and packaging are required to ensure the magnetic field at a specified

distance from the package is below regulated limits.[11][13][14] The package must be clearly

labeled as containing magnetized material.[11][12]

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper disposal of a

BX048 neodymium magnet.

Start: BX048 Magnet for Disposal

Wear Appropriate PPE
(Gloves, Eye Protection)

Assess Magnet's Condition

Repurpose or Donate
(e.g., to schools for educational purposes)

Intact & Usable

Prepare for Disposal

Damaged or Unwanted

Recycling Options

Contact E-waste Recycling Center

Available

Contact Manufacturer/Supplier
for Take-back Program

Available

Engage Professional
Disposal Service

Available Prepare for Landfill
(Last Resort)

No Recycling Options

Dispose of Shielded Container
in Accordance with Local Regulations

Professional Thermal
Demagnetization

Shield in Steel Container
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Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of a BX048 neodymium magnet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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